Cas no 2679824-27-0 ((2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679824-27-0
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6228379
• PubChem ID: 165932442
• Update Time: 2025-11-01

(2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293326
• (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679824-27-0

• Inchi： 1S/C14H14F3NO4/c1-22-9-4-2-8(3-5-9)10-6-7-11(12(19)20)18(10)13(21)14(15,16)17/h2-5,10-11H,6-7H2,1H3,(H,19,20)/t10-,11-/m0/s1
• InChI Key： NJDVDXYNXKXPQM-QWRGUYRKSA-N
• SMILES： FC(C(N1[C@H](C(=O)O)CC[C@H]1C1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679824-27-0): A Comprehensive Overview

(2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679824-27-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-methoxyphenyl substituent and a trifluoroacetyl group, which contribute to its potential therapeutic applications and biological activities.

The synthesis of (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid involves a series of well-defined chemical reactions. The key steps include the formation of the pyrrolidine ring, the introduction of the 4-methoxyphenyl group, and the attachment of the trifluoroacetyl moiety. Recent advancements in asymmetric synthesis have enabled the efficient and selective preparation of this compound with high enantiomeric purity, which is crucial for its potential use in drug development.

In terms of its biological activity, (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been studied for its potential as a modulator of various biological targets. Research has shown that this compound exhibits significant activity against certain enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis.

The pharmacological properties of (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid have been extensively evaluated in both in vitro and in vivo models. In vitro assays have revealed that this compound possesses potent antiproliferative effects on cancer cell lines, while in vivo studies have shown promising results in animal models of cancer. These findings suggest that (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid could be a valuable lead compound for further drug development.

Beyond its potential as an anticancer agent, (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has also been investigated for its neuroprotective properties. Studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which it exerts these protective effects is thought to involve the modulation of signaling pathways associated with cell survival and apoptosis.

The safety profile of (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits a favorable safety margin at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, (2S,5S)-5-(4-methoxyphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679824-27-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and neurology. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications.